Cas no 1805434-08-5 (4-Bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde)

4-Bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent, difluoromethyl group, and formyl functionality—enable diverse reactivity, facilitating cross-coupling reactions, nucleophilic additions, and further derivatization. The electron-withdrawing difluoromethyl group enhances the electrophilicity of the aldehyde, while the bromo substituent offers a handle for metal-catalyzed transformations. This compound is particularly valuable in the development of fluorinated bioactive molecules, where its stability and selectivity are advantageous. High purity and well-defined reactivity make it a reliable intermediate for constructing complex pyridine-based scaffolds in medicinal chemistry and material science applications.

4-Bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde structure

1805434-08-5 structure

Product Name:4-Bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde

CAS No:1805434-08-5

MF:C₈H₆BrF₂NO

MW:250.040148258209

CID:4861938

Update Time:2025-06-15

4-Bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde
- Inchi： 1S/C8H6BrF2NO/c1-4-2-12-7(8(10)11)5(3-13)6(4)9/h2-3,8H,1H3
- InChI Key： AHALTQGDAGOOKE-UHFFFAOYSA-N
- SMILES： BrC1C(C)=CN=C(C(F)F)C=1C=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 191
XLogP3: 2
Topological Polar Surface Area: 30

4-Bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029059094-1g	4-Bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde	1805434-08-5	97%	1g	$1,460.20	2022-04-01

4-Bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde Related Literature

1. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
2. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
3. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
4. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
5. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095

Additional information on 4-Bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde

Comprehensive Overview of 4-Bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde (CAS No. 1805434-08-5)

4-Bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde (CAS No. 1805434-08-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique bromine and difluoromethyl substituents, which enhance its reactivity and potential applications. Researchers are increasingly exploring its utility in the synthesis of novel heterocyclic compounds, driven by the growing demand for small molecule drug discovery and crop protection agents.

The structural features of 4-Bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde make it a valuable intermediate in medicinal chemistry. Its aldehyde functional group allows for versatile transformations, such as condensation reactions, which are critical in constructing complex molecular architectures. Recent studies highlight its role in the development of kinase inhibitors and antiviral agents, aligning with current trends in targeting protein-protein interactions and RNA-dependent RNA polymerase inhibition. These applications are particularly relevant in the context of emerging infectious diseases and cancer therapeutics.

In agrochemical research, 4-Bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde is investigated for its potential as a precursor to herbicides and fungicides. The incorporation of fluorine atoms into agrochemicals is a well-established strategy to improve bioavailability and environmental stability. This compound's difluoromethyl group is especially noteworthy, as it can mimic metabolic intermediates, thereby disrupting essential pathways in pests and pathogens. Such innovations are crucial for addressing global challenges like pesticide resistance and sustainable agriculture.

The synthesis of 4-Bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde typically involves multi-step reactions, including halogenation and formylation. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to optimize yield and reduce reaction times. These methods align with the broader industry shift toward green chemistry and process intensification, which aim to minimize waste and energy consumption. Researchers are also exploring catalytic systems to enhance the selectivity of these transformations, further underscoring the compound's relevance in modern synthetic chemistry.

From a commercial perspective, 4-Bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its market demand is influenced by trends in precision medicine and agrochemical innovation, with particular interest from companies focusing on orphan drugs and biopesticides. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to characterize this compound, ensuring compliance with stringent quality standards.

Looking ahead, the applications of 4-Bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde are expected to expand, particularly in areas like bioconjugation and materials science. Its ability to serve as a building block for fluorescent probes and polymeric materials opens new avenues in diagnostics and nanotechnology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both life sciences and industrial chemistry.